Cas no 6265-82-3 ( )

• Product name: &nbsp
• CAS No: 6265-82-3
• MF: C₁₁H₁₃N₃O₆
• MW: 283.23742
• CID: 957072
• PubChem ID: 233982

  Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-(2-hydroxyethyl)-3,5-dinitrobenzamide
• AC1L5R8S
• AC1Q5AHT
• AR-1K6968
• N-ETHYL-N-(2-HYDROXYETHYL)-3,5-DINITRO-BENZAMIDE
• NSC33148
• NSC-33148
• DTXSID90283729
• 6265-82-3
• AKOS016610023
•  

• Inchi： InChI=1S/C11H13N3O6/c1-2-12(3-4-15)11(16)8-5-9(13(17)18)7-10(6-8)14(19)20/h5-7,15H,2-4H2,1H3
• InChI Key： WMOLNAGKHGZNJV-UHFFFAOYSA-N
• SMILES： CCN(CCO)C(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 283.08049
• Monoisotopic Mass: 283.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.423
• Boiling Point: 495°C at 760 mmHg
• Flash Point: 253.1°C
• Refractive Index: 1.605
• PSA: 126.82
• LogP: 2.00380